Glyceryl behenate
Glyceryl behenate
Glyceryl behenate, also known as ato 888 or behenin, belongs to the class of organic compounds known as 1-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 1-position. Glyceryl behenate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, glyceryl behenate is primarily located in the membrane (predicted from logP).
1-behenoylglycerol is a fatty acid ester resulting from the formal condensation of the hydroxy group at position-1 of glycerol with the carboxy group of docosanoic acid. It has a role as a plant metabolite and an antineoplastic agent. It is a 1-monoglyceride and a fatty acid ester. It derives from a glycerol and a docosanoic acid.
1-behenoylglycerol is a fatty acid ester resulting from the formal condensation of the hydroxy group at position-1 of glycerol with the carboxy group of docosanoic acid. It has a role as a plant metabolite and an antineoplastic agent. It is a 1-monoglyceride and a fatty acid ester. It derives from a glycerol and a docosanoic acid.
Brand Name:
Vulcanchem
CAS No.:
30233-64-8
VCID:
VC0006809
InChI:
InChI=1S/C25H50O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(28)29-23-24(27)22-26/h24,26-27H,2-23H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)O
Molecular Formula:
C₂₅H₅₀O₄
Molecular Weight:
414.7 g/mol
Glyceryl behenate
CAS No.: 30233-64-8
Inhibitors
VCID: VC0006809
Molecular Formula: C₂₅H₅₀O₄
Molecular Weight: 414.7 g/mol
| CAS No. | 30233-64-8 |
|---|---|
| Product Name | Glyceryl behenate |
| Molecular Formula | C₂₅H₅₀O₄ |
| Molecular Weight | 414.7 g/mol |
| IUPAC Name | 2,3-dihydroxypropyl docosanoate |
| Standard InChI | InChI=1S/C25H50O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(28)29-23-24(27)22-26/h24,26-27H,2-23H2,1H3 |
| Standard InChIKey | BYNVYIUJKRRNNC-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCC(=O)O.C(C(CO)O)O |
| Description | Glyceryl behenate, also known as ato 888 or behenin, belongs to the class of organic compounds known as 1-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 1-position. Glyceryl behenate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, glyceryl behenate is primarily located in the membrane (predicted from logP). 1-behenoylglycerol is a fatty acid ester resulting from the formal condensation of the hydroxy group at position-1 of glycerol with the carboxy group of docosanoic acid. It has a role as a plant metabolite and an antineoplastic agent. It is a 1-monoglyceride and a fatty acid ester. It derives from a glycerol and a docosanoic acid. |
| Synonyms | ATO 888 Compritol 888 Compritol ATO 888 glyceryl behenate |
| Reference | [1]. Pivette P, et al. Polymorphism of glyceryl behenates: from the individual compounds to the pharmaceutical excipient. Chem Phys Lipids. 2014 Oct;183:191-203. |
| PubChem Compound | 5362585 |
| Last Modified | Nov 11 2021 |
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